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Compound of Interest

Compound Name: Satranidazole

Cat. No.: B1681479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary chemical synthesis
pathways for Satranidazole, a potent nitroimidazole-based antiprotozoal and antibacterial
agent. The document details two core synthetic routes, furnishing experimental protocols,
guantitative data, and visual representations of the reaction pathways to facilitate
understanding and replication in a laboratory setting.

Introduction

Satranidazole, chemically known as 1-(1-methyl-5-nitroimidazol-2-yl)-3-
methylsulfonylimidazolidin-2-one, is a crucial therapeutic agent effective against anaerobic
infections.[1] Its synthesis has been approached through various methodologies, with two
predominant routes emerging in the scientific and patent literature. This guide will refer to these
as Route A, a convergent synthesis, and Route B, a linear synthesis.

Core Synthetic Pathways
Route A: Convergent Synthesis

This synthetic approach, first described by Nagarajan et al. in 1982, involves a direct
condensation of two key intermediates.[2] This method is characterized by its efficiency in the
final step, directly assembling the Satranidazole molecule.
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The overall reaction for Route A is the condensation of 1-methyl-2-(methylsulfonyl)-5-
nitroimidazole with the sodium salt of 1-methylsulfonyl-2-imidazolidinone.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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